Cas no 946218-40-2 (N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-4-(trifluoromethyl)benzamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-4-(trifluoromethyl)benzamide
• CAS No: 946218-40-2
• MF: C₂₃H₂₉F₃N₄O
• MW: 434.497775793076
• CID: 5516982
• Update Time: 2025-10-31

N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[4-(dimethylamino)phenyl]-2-(4-methyl-1-piperazinyl)ethyl]-4-(trifluoromethyl)-
• N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-4-(trifluoromethyl)benzamide

• Inchi： 1S/C23H29F3N4O/c1-28(2)20-10-6-17(7-11-20)21(30-14-12-29(3)13-15-30)16-27-22(31)18-4-8-19(9-5-18)23(24,25)26/h4-11,21H,12-16H2,1-3H3,(H,27,31)
• InChI Key： LJCTVIWQCAMLMO-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C)CC1)(=O)C1=CC=C(C(F)(F)F)C=C1

Additional information on N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-4-(trifluoromethyl)benzamide

Recent Advances in the Study of N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-4-(trifluoromethyl)benzamide (CAS: 946218-40-2)

The compound N-{2-4-(dimethylamino)phenyl-2-(4-methylpiperazin-1-yl)ethyl}-4-(trifluoromethyl)benzamide (CAS: 946218-40-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a dimethylamino phenyl group, a methylpiperazine moiety, and a trifluoromethyl benzamide, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary data suggest that it exhibits high affinity for certain receptors and enzymes involved in critical cellular pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) highlights its inhibitory effects on a range of kinase enzymes, which are often implicated in cancer and inflammatory diseases. The study utilized advanced computational modeling and in vitro assays to elucidate the binding dynamics and selectivity of the compound.

Further investigations have explored the pharmacokinetic and pharmacodynamic profiles of 946218-40-2. A recent preclinical study demonstrated favorable absorption and distribution properties, along with a manageable toxicity profile. These findings, published in Drug Metabolism and Disposition, underscore the compound's potential as a viable candidate for further development. However, challenges such as metabolic stability and potential off-target effects remain areas of active research.

In addition to its therapeutic potential, the synthetic pathways for 946218-40-2 have also been a subject of interest. A 2024 study in Organic Process Research & Development detailed an optimized synthetic route that improves yield and scalability while reducing environmental impact. This advancement is particularly significant for large-scale production and future clinical trials.

Looking ahead, ongoing research aims to further validate the compound's efficacy and safety in animal models and, eventually, human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The unique chemical structure and promising preliminary data position 946218-40-2 as a molecule of high interest in the quest for novel therapeutics.